Cas no 1592460-35-9 (2-Amino-5-methylhex-5-enoic acid)
1592460-35-9 structure
Product Name:2-Amino-5-methylhex-5-enoic acid
CAS No:1592460-35-9
MF:C7H13NO2
MW:143.183622121811
CID:5962613
PubChem ID:331825
Update Time:2024-03-01
2-Amino-5-methylhex-5-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-5-methylhex-5-enoic acid
- 5-Hexenoic acid, 2-amino-5-methyl-
- (S)-2-Amino-5-methylhex-5-enoic acid
- NSC-326671
- 5,6-Dehydrohomoleucine
- NSC326671
- SCHEMBL1800556
- HEXANOIC ACID, 2-AMINO-5-METHYL-
- EN300-1298975
- 1592460-35-9
-
- Inchi: 1S/C7H13NO2/c1-5(2)3-4-6(8)7(9)10/h6H,1,3-4,8H2,2H3,(H,9,10)
- InChI Key: OYGZAERTQAIZGU-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(N)CCC(C)=C
Computed Properties
- Exact Mass: 143.094628657g/mol
- Monoisotopic Mass: 143.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Density: 1.040±0.06 g/cm3(Predicted)
- Boiling Point: 257.2±28.0 °C(Predicted)
- pka: 2.29±0.10(Predicted)
2-Amino-5-methylhex-5-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1298975-50mg |
2-amino-5-methylhex-5-enoic acid |
1592460-35-9 | 50mg |
$551.0 | 2023-09-30 | ||
| Enamine | EN300-1298975-100mg |
2-amino-5-methylhex-5-enoic acid |
1592460-35-9 | 100mg |
$578.0 | 2023-09-30 | ||
| Enamine | EN300-1298975-250mg |
2-amino-5-methylhex-5-enoic acid |
1592460-35-9 | 250mg |
$604.0 | 2023-09-30 | ||
| Enamine | EN300-1298975-500mg |
2-amino-5-methylhex-5-enoic acid |
1592460-35-9 | 500mg |
$630.0 | 2023-09-30 | ||
| Enamine | EN300-1298975-1000mg |
2-amino-5-methylhex-5-enoic acid |
1592460-35-9 | 1000mg |
$656.0 | 2023-09-30 | ||
| Enamine | EN300-1298975-2500mg |
2-amino-5-methylhex-5-enoic acid |
1592460-35-9 | 2500mg |
$1287.0 | 2023-09-30 | ||
| Enamine | EN300-1298975-5000mg |
2-amino-5-methylhex-5-enoic acid |
1592460-35-9 | 5000mg |
$1903.0 | 2023-09-30 | ||
| Enamine | EN300-1298975-10000mg |
2-amino-5-methylhex-5-enoic acid |
1592460-35-9 | 10000mg |
$2823.0 | 2023-09-30 | ||
| Enamine | EN300-1298975-0.05g |
2-amino-5-methylhex-5-enoic acid |
1592460-35-9 | 0.05g |
$719.0 | 2023-06-06 | ||
| Enamine | EN300-1298975-0.1g |
2-amino-5-methylhex-5-enoic acid |
1592460-35-9 | 0.1g |
$755.0 | 2023-06-06 |
2-Amino-5-methylhex-5-enoic acid Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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